9-isobutyl-2,3,4,9-tetrahydro-1H-carbazol-6-amine

• Molecular Formula: C16H22N2
• Molecular Weight: 242.36 g/mol
• IUPAC Name: 9-(2-methylpropyl)-5,6,7,8-tetrahydrocarbazol-3-amine
• InChI: InChI=1S/C16H22N2/c1-11(2)10-18-15-6-4-3-5-13(15)14-9-12(17)7-8-16(14)18/h7-9,11H,3-6,10,17H2,1-2H3
• InChI Key: DNZBHSYKGFZXHM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(CCCC2)C3=C1C=CC(=C3)N

Description

9-isobutyl-2,3,4,9-tetrahydro-1H-carbazol-6-amine is a useful research compound. Its molecular formula is C16H22N2 and its molecular weight is 242.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the compound obtained in Step 1 (290 mg, 1.06 mmol) and 10% palladium on carbon (50% wet, 10 mg, 0.09 mmol) in a mixed solvent of methanol (4 mL) and ethyl acetate (4 mL) was stirred at room temperature for 14 hr under 1 atm of hydrogen atmosphere. The catalyst was removed by filtration, and the filtrate was concentrated under reduced pressure to give 9-isobutyl-2,3,4,9-tetrahydro-1H-carbazol-6-amine (237 mg, 0.977 mmol, 92%) as a brown oil.